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Compound of Interest

Compound Name: HJC0123

Cat. No.: B612188 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed application notes and protocols for the preparation

of HJC0123 stock solutions for use in various experimental settings. HJC0123 is a potent and

orally bioavailable small molecule inhibitor of Signal Transducer and Activator of Transcription 3

(STAT3), a key protein involved in cancer cell proliferation, survival, and metastasis.[1][2][3]

Accurate preparation of HJC0123 solutions is critical for obtaining reliable and reproducible

experimental results.

Physicochemical Properties and Solubility Data
A summary of the key physicochemical properties of HJC0123 is provided in the table below.

While specific quantitative solubility data in common laboratory solvents is not widely

published, HJC0123 is known to be soluble in Dimethyl Sulfoxide (DMSO). For aqueous-based

assays, it is crucial to first dissolve the compound in DMSO and then dilute it to the final

working concentration, ensuring the final DMSO concentration is not detrimental to the

experimental system (typically ≤ 0.5%).
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Property Value Source

Molecular Weight 412.46 g/mol [4]

Chemical Formula C₂₄H₁₆N₂O₃S [1]

CAS Number 1430420-02-2 [4]

Appearance Solid [4]

Solubility

May dissolve in DMSO. For

other solvents like ethanol or

DMF, it is advised to test with a

small amount of the product.

[4]

Storage

Store powder at -20°C for up

to 3 years. Store solutions at

-80°C for up to 6 months or at

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM HJC0123 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of HJC0123 in DMSO, a

common starting concentration for many in vitro experiments.

Materials:

HJC0123 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer
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Analytical balance

Procedure:

Calculate the required mass of HJC0123:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 412.46 g/mol = 4.1246 mg

Weighing HJC0123:

Carefully weigh out approximately 4.12 mg of HJC0123 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous, sterile DMSO to the tube containing the HJC0123 powder.

Ensuring Complete Dissolution:

Vortex the solution thoroughly until all the HJC0123 powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may aid in dissolution if necessary. Visually

inspect the solution to ensure no solid particles remain.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
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This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for cell-based assays. The final concentration of the working solution will depend on

the specific experimental requirements. In vitro studies have utilized HJC0123 in a range from

nanomolar to low micromolar concentrations. For instance, an IC₅₀ of 0.1 µM has been

reported for the MCF-7 breast cancer cell line and 2.1 µM for hepatic stellate cells in a

proliferation assay.[2][4] Other assays have used concentrations around 5 µM.[1]

Materials:

10 mM HJC0123 stock solution in DMSO

Sterile cell culture medium or appropriate assay buffer

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Determine the desired final concentration and volume:

For example, to prepare 1 mL of a 10 µM working solution.

Perform serial dilutions:

It is recommended to perform serial dilutions to achieve low micromolar or nanomolar

concentrations accurately.

Step 1: Intermediate Dilution (e.g., to 1 mM):

Dilute the 10 mM stock solution 1:10 by adding 10 µL of the 10 mM stock to 90 µL of

sterile culture medium or buffer. This will result in a 1 mM intermediate solution.

Step 2: Final Dilution (e.g., to 10 µM):

Dilute the 1 mM intermediate solution 1:100 by adding 10 µL of the 1 mM solution to

990 µL of sterile culture medium or buffer. This yields a final working concentration of 10

µM.
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Control Preparation:

Prepare a vehicle control by performing the same dilutions with DMSO that does not

contain HJC0123. This is crucial to account for any effects of the solvent on the

experimental system. The final DMSO concentration in the working solution and the

vehicle control should be identical and ideally not exceed 0.5%.[5]

Immediate Use:

It is recommended to prepare working solutions fresh for each experiment.

Mandatory Visualizations
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Protocol Workflow: Preparing HJC0123 Solutions

Preparation of Working Solution

1. Weigh HJC0123 Powder

2. Dissolve in DMSO

3. Vortex to Ensure
Complete Dissolution

4. 10 mM Stock Solution

5. Aliquot for Storage 7. Intermediate Dilution
(e.g., 1 mM)

6. Store at -20°C or -80°C 8. Final Dilution
(e.g., 10 µM)

9. Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing HJC0123 stock and working solutions.
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Caption: Simplified STAT3 signaling pathway and the inhibitory action of HJC0123.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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